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Compound of Interest

2,4,6-trimethoxyaniline
Compound Name: _
Hydrochloride

Cat. No.: B012728

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures
for 2,4,6-trimethoxyaniline hydrochloride. Due to the limited availability of specific safety
data for the hydrochloride salt, this guide incorporates information on 2,4,6-trimethoxyaniline
(the free base) and the structurally related compound 2,4,6-trimethylaniline, which serves as a
surrogate for assessing potential hazards. All data should be interpreted with caution and used
in the context of a thorough risk assessment for any specific laboratory or manufacturing
process.

Hazard Identification and Classification

2,4,6-Trimethoxyaniline is classified as a hazardous substance. The primary health concerns
include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] It is also
harmful if swallowed.[1][2] While specific carcinogenicity data for 2,4,6-trimethoxyaniline is not
readily available, the structurally similar 2,4,6-trimethylaniline has undergone testing with some
evidence of carcinogenic effects in animal studies.[3] Therefore, it is prudent to handle 2,4,6-
trimethoxyaniline hydrochloride with the assumption of potential long-term health effects.

GHS Hazard Statements for 2,4,6-Trimethoxyaniline:

e H302: Harmful if swallowed.[2]
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e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.[2]
o H335: May cause respiratory irritation.[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2,4,6-trimethoxyaniline is crucial for safe
handling and storage.

Property Value Source
Molecular Formula C9H13NO3 [41151[6]
Molecular Weight 183.20 g/mol [5][6]

Dark purple to black solid
Appearance o [4]
(<29°C), Liquid (>31°C)

Melting Point 29-31 °C [4]
Boiling Point 125-127 °C at 0.8 Torr [4]
pKa 5.08 £ 0.10 (Predicted) [4]

Toxicological Data

Quantitative toxicological data for 2,4,6-trimethoxyaniline is limited. The following data for the
surrogate compound, 2,4,6-trimethylaniline, provides an indication of its potential toxicity.
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Test Species Route Value Source
LD50 Rat Oral 743 mg/kg [3]
LD50 Mouse Oral 590 mg/kg [3]
LC50 Mouse Inhalation 290 mg/m3/2h [3]
LD (Lethal Dose)  Rabbit Subcutaneous 0.22 mg/kg [3]
o ) 20 mg/24h -
Skin Irritation Rabbit Dermal [3]
Moderate
o ) 20 mg/24h -
Eye Irritation Rabbit Dermal [3]
Moderate

Long-term feeding studies with 2,4,6-trimethylaniline hydrochloride in rats have shown
increased incidences of liver, lung, and stomach tumors.[3]

Experimental Protocols

While specific experimental protocols for the safety testing of 2,4,6-trimethoxyaniline
hydrochloride were not found in the public domain, the methodologies would be analogous to
those used for similar aromatic amines. The carcinogenicity studies on 2,4,6-trimethylaniline
hydrochloride provide a general framework.

Example: Chronic Toxicity and Carcinogenicity Study (based on 2,4,6-trimethylaniline
hydrochloride studies)

¢ Objective: To assess the long-term toxicity and carcinogenic potential of the test substance
when administered orally to rodents.

o Test System: Male and female rats (e.g., Sprague-Dawley) and mice (e.g., CD-1).
o Methodology:

o Groups of animals are administered the test substance in their diet at various dose levels
for a significant portion of their lifespan (e.g., 18-24 months).[3]

o A control group receives the same diet without the test substance.
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o Animals are observed daily for clinical signs of toxicity. Body weight and food consumption
are monitored regularly.

o Hematological and clinical chemistry parameters are evaluated at specified intervals.

o At the end of the study, all animals are subjected to a full necropsy, and organs and
tissues are examined histopathologically for evidence of neoplastic and non-neoplastic
changes.

o Statistical analysis is performed to determine the significance of any observed effects.

Safe Handling and Storage

A systematic approach to handling and storage is essential to minimize exposure and ensure a
safe working environment.

Receiving and Storage Handling and Use ‘Waste and Disposal

Click to download full resolution via product page

Diagram 1: Safe Handling Workflow for 2,4,6-Trimethoxyaniline Hydrochloride.

Key Handling and Storage Recommendations:
e Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[7]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety
goggles, and a lab coat.[3][7]

e Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work
area.[1]
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» Storage: Store in a tightly closed container in a cool, dry, and dark place.[5] Keep away from
incompatible materials such as strong oxidizing agents.[1][7]

o Spills: In case of a spill, evacuate the area, wear appropriate PPE, and cover the spill with an
inert absorbent material.[8] Collect the material in a sealed container for disposal as
hazardous waste.[8]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Diagram 2: First Aid Procedures for Exposure to 2,4,6-Trimethoxyaniline Hydrochloride.

First Aid Procedures Summary:
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 Inhalation: Remove the individual to fresh air and keep them in a position comfortable for
breathing.[1] Seek medical attention if they feel unwell.[1]

o Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected area with
plenty of soap and water.[1] Get medical attention if skin irritation occurs.[1]

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[7] Remove contact lenses if
present and easy to do so. Continue rinsing.[7] Seek immediate medical attention.[7]

 Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[7] Call a poison center or
doctor immediately.[7]

Disposal Considerations

2,4,6-Trimethoxyaniline hydrochloride and any contaminated materials should be disposed
of as hazardous waste in accordance with local, state, and federal regulations.[1] Do not allow
the chemical to enter drains or waterways.[9]

Disclaimer: This guide is intended for informational purposes only and does not substitute for a
comprehensive Safety Data Sheet (SDS) or a formal risk assessment. Always consult the most
current SDS for 2,4,6-trimethoxyaniline or a closely related compound from your supplier
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 2,4,6-Trimethoxyaniline
Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012728#2-4-6-trimethoxyaniline-hydrochloride-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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